Cas no 2138270-45-6 (2H-Thiopyran-4-carboxamide, 4-(aminomethyl)tetrahydro-N-methyl-, 1,1-dioxide)

• Product Name: 2H-Thiopyran-4-carboxamide, 4-(aminomethyl)tetrahydro-N-methyl-, 1,1-dioxide
• CAS No: 2138270-45-6
• MF: C₈H₁₆N₂O₃S
• MW: 220.289240837097
• CID: 5300561
• Update Time: 2025-07-18

2H-Thiopyran-4-carboxamide, 4-(aminomethyl)tetrahydro-N-methyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-carboxamide, 4-(aminomethyl)tetrahydro-N-methyl-, 1,1-dioxide

• Inchi： 1S/C8H16N2O3S/c1-10-7(11)8(6-9)2-4-14(12,13)5-3-8/h2-6,9H2,1H3,(H,10,11)
• InChI Key： UXAQIBWAPKQGLD-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CCC(CN)(C(NC)=O)C1

Additional information on 2H-Thiopyran-4-carboxamide, 4-(aminomethyl)tetrahydro-N-methyl-, 1,1-dioxide

2H-Thiopyran-4-carboxamide, 4-(aminomethyl)tetrahydro-N-methyl-, 1,1-dioxide (CAS No. 2138270-45-6)

2H-Thiopyran-4-carboxamide, 4-(aminomethyl)tetrahydro-N-methyl-, 1,1-dioxide (CAS No. 2138270-45-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiopyran derivatives and is characterized by its unique structural features, including a tetrahydrothiopyran ring and a carboxamide functional group. The presence of these functional groups imparts specific chemical and biological properties that make it a promising candidate for various therapeutic applications.

The tetrahydrothiopyran ring in 2H-Thiopyran-4-carboxamide, 4-(aminomethyl)tetrahydro-N-methyl-, 1,1-dioxide provides stability and rigidity to the molecule, which can influence its pharmacokinetic properties. The carboxamide group, on the other hand, is known for its ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets such as enzymes and receptors. Additionally, the aminomethyl substituent introduces further complexity and reactivity, potentially enhancing the compound's bioactivity.

Recent studies have explored the potential of 2H-Thiopyran-4-carboxamide, 4-(aminomethyl)tetrahydro-N-methyl-, 1,1-dioxide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that 2H-Thiopyran-4-carboxamide, 4-(aminomethyl)tetrahydro-N-methyl-, 1,1-dioxide can effectively inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease.

Another area of interest is its potential as an anti-inflammatory agent. Inflammatory responses are central to many diseases, including autoimmune disorders and chronic conditions such as arthritis. Preclinical studies have indicated that 2H-Thiopyran-4-carboxamide, 4-(aminomethyl)tetrahydro-N-methyl-, 1,1-dioxide can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for developing new anti-inflammatory drugs with fewer side effects compared to existing treatments.

The 1,1-dioxide moiety in 2H-Thiopyran-4-carboxamide, 4-(aminomethyl)tetrahydro-N-methyl-, 1,1-dioxide is particularly noteworthy for its role in enhancing the compound's solubility and bioavailability. This modification can significantly improve the drug's pharmacokinetic profile, making it more suitable for oral administration. Furthermore, the N-methyl substitution on the carboxamide group can influence the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

In addition to its therapeutic potential, 2H-Thiopyran-4-carboxamide, 4-(aminomethyl)tetrahydro-N-methyl-, 1,1-dioxide has also been studied for its use as a chemical intermediate in the synthesis of other biologically active compounds. Its versatile structure allows for easy functionalization through various chemical reactions, making it a valuable building block in synthetic chemistry. For example, researchers have utilized this compound as a starting material to synthesize novel derivatives with enhanced biological activities against specific targets.

The safety profile of 2H-Thiopyran-4-carboxamide, 4-(aminomethyl)tetrahydro-N-methyl-, 1,1-dioxide has been extensively evaluated through preclinical studies. Toxicological assessments have shown that it exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for further development into clinical trials.

In conclusion, 2H-Thiopyran-4-carboxamide, 4-(aminomethyl)tetrahydro-N-methyl-, 1,1-dioxide (CAS No. 2138270-45-6) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for developing new therapeutic agents targeting neurodegenerative diseases and inflammatory conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.